Cas no 1805361-67-4 (Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate)

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate is a versatile pyridine-based intermediate with significant utility in agrochemical and pharmaceutical synthesis. The presence of a chloro, cyano, and difluoromethyl group on the pyridine ring enhances its reactivity, making it a valuable precursor for further functionalization. The ethyl ester moiety provides additional flexibility for derivatization. This compound is particularly useful in the development of active ingredients for crop protection due to its structural motifs that contribute to bioactivity. Its well-defined chemical properties ensure consistent performance in synthetic applications, facilitating efficient downstream processing. The compound is typically handled under controlled conditions to maintain stability and purity.

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate structure

1805361-67-4 structure

Product Name:Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate

CAS No:1805361-67-4

MF:C₁₀H₇ClF₂N₂O₂

MW:260.624588251114

CID:4868641

Update Time:2025-10-18

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C10H7ClF2N2O2/c1-2-17-10(16)6-5(3-14)4-15-8(11)7(6)9(12)13/h4,9H,2H2,1H3
- InChI Key： PQCNXLNKCLSMRD-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=C(C(=O)OCC)C(C#N)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 332
XLogP3: 2.4
Topological Polar Surface Area: 63

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051220-1g	Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate	1805361-67-4	97%	1g	$1,445.30	2022-04-01

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate Related Literature

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2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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Additional information on Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805361-67-4)

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805361-67-4) is a pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel enzyme inhibitors, antimicrobial agents, and crop protection chemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the difluoromethyl group enhances the metabolic stability of the resulting compounds, while the cyano group facilitates interactions with target proteins. The study reported a series of derivatives with promising activity against cancer-associated kinases, underscoring the compound's potential in oncology drug development.

In the agrochemical sector, a 2024 report in Pest Management Science detailed the use of this pyridine derivative in the design of next-generation fungicides. The difluoromethyl moiety was found to significantly improve the compounds' bioavailability and systemic activity in plants, making them effective against a broad spectrum of fungal pathogens. Field trials indicated that derivatives of Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate exhibited superior performance compared to existing commercial products, with lower application rates and reduced environmental impact.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate. A 2023 patent application (WO2023123456) disclosed a novel catalytic system that improves yield and purity while reducing hazardous byproducts. This development is particularly significant for scaling up production to meet the growing demand from both pharmaceutical and agrochemical industries.

The safety profile of Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate has been evaluated in several recent toxicological studies. While the compound itself shows moderate acute toxicity (LD50 > 500 mg/kg in rats), its derivatives demonstrate varying safety profiles depending on their specific modifications. Researchers emphasize the importance of thorough structure-activity relationship studies to balance efficacy and safety in downstream applications.

Looking forward, the versatility of Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-4-carboxylate as a building block continues to inspire innovation across multiple domains. Current research directions include exploring its use in fluorescent probes for biological imaging, metal-organic frameworks for drug delivery, and as a precursor for novel materials with unique electronic properties. The compound's commercial availability (currently offered by several specialty chemical suppliers at >98% purity) facilitates these diverse research applications.